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Compound of Interest

Compound Name: 3-(2-Pyridyl)aniline

Cat. No.: B103558 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed procedures for the safe disposal of 3-(2-
Pyridyl)aniline (CAS No. 15889-32-4), a compound often used in pharmaceutical and

chemical synthesis. Adherence to these protocols is essential to mitigate risks and maintain a

secure research environment.

Key Safety and Hazard Information
3-(2-Pyridyl)aniline is classified with several hazards that necessitate careful handling during

disposal.[1] It is toxic if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1] Understanding these risks informs the stringent disposal procedures

required.

Quantitative Data Summary
The following table summarizes key quantitative data for 3-(2-Pyridyl)aniline, providing a quick

reference for its physical and chemical properties.
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Property Value

Molecular Formula C₁₁H₁₀N₂

Molecular Weight 170.21 g/mol

CAS Number 15889-32-4

Melting Point 72-73 °C

Boiling Point 145-147 °C at 0.1 Torr

Density 1.133 ± 0.06 g/cm³ (Predicted)

Flash Point 197.323 °C

GHS Hazard Codes H301, H315, H319, H335

Disposal Protocol
The following step-by-step protocol outlines the approved procedure for the disposal of 3-(2-
Pyridyl)aniline. This protocol is designed to be followed within a laboratory setting equipped

with a Chemical Hygiene Plan.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always handle 3-(2-Pyridyl)aniline within a certified laboratory chemical fume hood.
Wear appropriate PPE, including:
Chemical-resistant gloves (e.g., nitrile).
Safety goggles and a face shield.
A lab coat.
Ensure an emergency eyewash station and safety shower are readily accessible.

2. Waste Collection:

Unused or waste 3-(2-Pyridyl)aniline should be collected in its original container or a
designated, compatible, and clearly labeled hazardous waste container.
Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management guidelines.
Containers must be sealed, airtight, and stored in a cool, dry, and well-ventilated area away
from incompatible materials such as strong oxidizing agents, acids, and bases.
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3. Labeling and Storage:

Attach a completed hazardous waste label to the container as soon as the first quantity of
waste is added.
The label should include the chemical name "3-(2-Pyridyl)aniline," the CAS number "15889-
32-4," and the associated hazard pictograms (e.g., skull and crossbones, exclamation mark).
Store the sealed container in a designated satellite accumulation area until it is ready for
pickup by a certified hazardous waste disposal service.

4. Spill and Contamination Decontamination:

In the event of a spill, absorb the material with an inert, dry substance (e.g., vermiculite,
sand, or commercial sorbent).
Carefully collect the absorbed material and any contaminated debris into a designated
hazardous waste container.
Decontaminate the spill area with an appropriate solvent, and collect the decontamination
materials as hazardous waste.
Contaminated lab coats or other clothing should be removed immediately and
decontaminated or disposed of as hazardous waste.[2]

5. Final Disposal:

The disposal of 3-(2-Pyridyl)aniline must be conducted through an approved and licensed
hazardous waste disposal facility.[2][3]
Complete a chemical collection request form as per your institution's procedures for pickup
by the environmental health and safety (EHS) department or a contracted waste
management company.
It is the responsibility of the waste generator to properly characterize all waste materials in
accordance with local, state, and federal regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-(2-
Pyridyl)aniline.
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Start: 3-(2-Pyridyl)aniline Waste

Is the material contaminated?

Collect in a designated,
labeled hazardous waste container.

No

Absorb with inert material.
Collect absorbed material and

contaminated debris in a
hazardous waste container.

Yes

Seal container and store in a
designated satellite accumulation area.

Arrange for pickup by a
certified hazardous waste

disposal service.

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for 3-(2-Pyridyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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